1-isopropyl-2-methyl-4-{[(5-methyl-1,3,4-thiadiazol-2-yl)thio]acetyl}piperazine

• IUPAC Name: 1-(3-methyl-4-propan-2-ylpiperazin-1-yl)-2-[(5-methyl-1,3,4-thiadiazol-2-yl)sulfanyl]ethanone
• InChI: InChI=1S/C13H22N4OS2/c1-9(2)17-6-5-16(7-10(17)3)12(18)8-19-13-15-14-11(4)20-13/h9-10H,5-8H2,1-4H3
• InChI Key: OHMMHDYZVHYQIS-UHFFFAOYSA-N
• Canonical SMILES: CC1CN(CCN1C(C)C)C(=O)CSC2=NN=C(S2)C
• Molecular Formula: C13H22N4OS2
• Molecular Weight: 314.5 g/mol

Description

1-isopropyl-2-methyl-4-{[(5-methyl-1,3,4-thiadiazol-2-yl)thio]acetyl}piperazine is a compound that belongs to the class of piperazine derivatives. It has been found to have potential applications in scientific research, particularly in the area of neuroscience.

Mechanism of Action

The exact mechanism of action of 1-isopropyl-2-methyl-4-{[(5-methyl-1,3,4-thiadiazol-2-yl)thio]acetyl}piperazine is not fully understood. However, it has been suggested that it may act as a partial agonist at the dopamine D2 receptor and as an antagonist at the sigma-1 receptor. This could lead to changes in the release of neurotransmitters in the brain, which could have an impact on various physiological processes.
Biochemical and Physiological Effects:
Studies have shown that this compound can have various biochemical and physiological effects. For example, it has been shown to increase the release of dopamine in certain regions of the brain. It has also been shown to have anxiolytic and antidepressant-like effects in animal models. These effects could make it a useful tool for studying the mechanisms underlying these conditions.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 1-isopropyl-2-methyl-4-{[(5-methyl-1,3,4-thiadiazol-2-yl)thio]acetyl}piperazine in lab experiments is its specificity for certain receptors in the brain. This makes it a useful tool for studying the function of these receptors in isolation. However, one of the limitations of using this compound is its relatively low potency. This means that higher concentrations may be required to achieve the desired effects, which could lead to non-specific effects.

Future Directions

There are several future directions for research involving 1-isopropyl-2-methyl-4-{[(5-methyl-1,3,4-thiadiazol-2-yl)thio]acetyl}piperazine. One area of interest is its potential as a treatment for various neuropsychiatric disorders, such as anxiety and depression. Another area of interest is its potential as a tool for studying the function of the sigma-1 receptor in the brain. Further research is needed to fully understand the mechanisms underlying the effects of this compound and to explore its potential applications in scientific research.
In conclusion, this compound is a compound that has potential applications in scientific research, particularly in the area of neuroscience. Its specificity for certain receptors in the brain makes it a useful tool for studying the function of these receptors in isolation. However, further research is needed to fully understand the mechanisms underlying its effects and to explore its potential applications in scientific research.

Synthesis Methods

The synthesis of 1-isopropyl-2-methyl-4-{[(5-methyl-1,3,4-thiadiazol-2-yl)thio]acetyl}piperazine involves the reaction of 1-isopropyl-2-methylpiperazine with 5-methyl-1,3,4-thiadiazol-2-thiol in the presence of a suitable catalyst. The reaction is carried out under controlled conditions to obtain the pure compound. The purity of the compound can be confirmed using various analytical techniques such as HPLC, NMR, and mass spectrometry.

Scientific Research Applications

1-isopropyl-2-methyl-4-{[(5-methyl-1,3,4-thiadiazol-2-yl)thio]acetyl}piperazine has been found to have potential applications in scientific research, particularly in the area of neuroscience. It has been shown to have an affinity for certain receptors in the brain, such as the dopamine D2 receptor and the sigma-1 receptor. This makes it a useful tool for studying the function of these receptors in the brain.